Cas no 1268248-67-4 (Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-α-D-mannopyranosyl-2-D-Glucopyranoside)

• Product Name: Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-α-D-mannopyranosyl-2-D-Glucopyranoside
• CAS No: 1268248-67-4
• MF: C₂₈H₅₁NO₁₆
• MW: 657.701650857925
• CID: 1062974
• PubChem ID: 71751205
• Update Time: 2025-10-22

Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-α-D-mannopyranosyl-2-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-α-D-mannopyranosyl-2-D-Glucopyranoside
• Octyl O-2-(acetylaMino)-2-deoxy-β-D-glucopyranosyl-(1→2)-O-α-D-Mannopyranosyl-(1→2)-D-Glucopyranoside
• N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• 1268248-67-4
• DTXSID30858218
• Octyl 2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->2)-beta-D-glucopyranoside
• Octyl O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-2-O-alpha-D-mannopyranosyl-2-D-Glucopyranoside

• Inchi： 1S/C28H51NO16/c1-3-4-5-6-7-8-9-40-27-24(22(38)19(35)15(11-31)42-27)45-28-25(23(39)20(36)16(12-32)43-28)44-26-17(29-13(2)33)21(37)18(34)14(10-30)41-26/h14-28,30-32,34-39H,3-12H2,1-2H3,(H,29,33)/t14-,15-,16-,17-,18-,19-,20-,21-,22+,23+,24-,25+,26+,27-,28-/m1/s1
• InChI Key： MFYBEBGCQUYASP-DSGSWEBPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@H]1[C@H]([C@@H]([C@@H](CO)O[C@@H]1O[C@H]1[C@H](OCCCCCCCC)O[C@H](CO)[C@H]([C@@H]1O)O)O)O

Computed Properties

• Exact Mass: 657.32100
• Monoisotopic Mass: 657.32078454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 45
• Rotatable Bond Count: 16
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 267Ų

Experimental Properties

• PSA: 270.04000
• LogP: -3.20410

Additional information on Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-α-D-mannopyranosyl-2-D-Glucopyranoside

Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-α-D-mannopyranosyl-2-D-Glucopyranoside: A Comprehensive Overview

The compound with CAS No. 1268248-67-4, known as Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-α-D-mannopyranosyl-2-D-Glucopyranoside, is a highly specialized sugar derivative with unique structural and functional properties. This compound belongs to the class of glycosides, which are widely studied in various fields, including pharmacology, food science, and biotechnology. Its complex structure, comprising multiple sugar units and functional groups, makes it a subject of interest for researchers exploring its potential applications in drug delivery systems, food additives, and bioactive molecules.

Recent studies have highlighted the importance of glycosylation in modulating the biological activity of molecules. The Octyl O-2-(acetylamino)-2-deoxy group in this compound plays a crucial role in determining its solubility and stability. Researchers have found that the acetylation at the 2-amino position enhances the compound's resistance to enzymatic degradation, making it a promising candidate for use in harsh biological environments. Furthermore, the presence of β-D-glucopyranosyl and α-D-mannopyranosyl units contributes to its ability to interact with specific glycan-binding proteins, a property that has significant implications in immunology and diagnostics.

The synthesis of this compound involves a multi-step process that combines traditional glycosylation techniques with modern chemical engineering. The use of enzymatic catalysis has been particularly effective in achieving high yields and purity levels. Recent advancements in stereochemistry control have also enabled the precise construction of the compound's complex sugar backbone, ensuring its structural integrity and functional efficiency.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. Its ability to selectively bind to specific glycan receptors on cell surfaces makes it an ideal candidate for delivering therapeutic agents to designated sites within the body. Additionally, its stability under physiological conditions ensures prolonged circulation time, enhancing the efficacy of treatments for various diseases, including cancer and inflammatory disorders.

Another area where this compound has garnered significant attention is in the food industry. Its unique taste-modifying properties make it a valuable ingredient in flavor enhancement technologies. Researchers have demonstrated that the compound can mask unpleasant tastes while amplifying desirable flavors, offering a natural alternative to artificial flavoring agents. This attribute aligns with the growing consumer demand for clean-label products and sustainable food solutions.

From an environmental perspective, the production process of this compound has been optimized to minimize waste and reduce its carbon footprint. The adoption of green chemistry principles has led to the development of eco-friendly synthesis pathways that utilize renewable resources and reduce energy consumption. These efforts underscore the commitment to sustainable practices in chemical manufacturing.

In conclusion, Octyl O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-2-O-��-D-mannopyranosyl-2-D-Glucopyranoside represents a cutting-edge molecule with diverse applications across multiple industries. Its intricate structure and versatile properties continue to inspire innovative research directions, paving the way for groundbreaking advancements in science and technology.